1-(3-chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
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Description
1-(3-chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one is a useful research compound. Its molecular formula is C10H9ClN2OS and its molecular weight is 240.71. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Transformation of Imidazole Derivatives
Imidazole derivatives, including 1-(3-chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one, are synthesized using various methods, involving metallic derivatives of imidazole and phosphorus halides, or cross-coupling of halogenimidazoles and dialkyl phosphites in the presence of palladium catalysts. These synthesis pathways offer routes to a broad spectrum of chemically and biologically active compounds. The chemical properties of these derivatives allow for further modification, leading to the synthesis of important organic compounds and potential pharmaceuticals (Abdurakhmanova et al., 2018).
Biological Activities of Imidazole Derivatives
Imidazole derivatives exhibit a range of biological activities, which make them candidates for drug development. These activities include antitumor, antimicrobial, and various pharmacological actions. Specifically, certain imidazole derivatives have shown promise in preclinical testing for antitumor applications, highlighting the potential of these compounds in cancer therapy (Iradyan et al., 2009). Another study emphasizes the role of imidazole derivatives in the design of p38α MAP kinase inhibitors, indicating their relevance in inflammatory diseases and cancer (Scior et al., 2011).
Antioxidant Properties
Furthermore, the antioxidant capacity of imidazole derivatives, including those similar to the compound , has been explored. These compounds participate in reactions that neutralize free radicals and active oxygen species, potentially contributing to their therapeutic applications in preventing or treating diseases associated with oxidative stress (Ilyasov et al., 2020).
Properties
IUPAC Name |
3-(3-chloro-4-methylphenyl)-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2OS/c1-6-2-3-7(4-8(6)11)13-9(14)5-12-10(13)15/h2-4H,5H2,1H3,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUHQNQOPQGYRCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)CNC2=S)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.